Cas no 1040274-42-7 ((2S)-3-(4-bromophenyl)-2-methylpropanoic acid)

(2S)-3-(4-Bromophenyl)-2-methylpropanoic acid is a chiral carboxylic acid derivative featuring a brominated aromatic ring and a stereocenter at the α-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural motif, which serves as a key intermediate in the synthesis of bioactive molecules. The presence of the bromine atom enhances its utility in cross-coupling reactions, while the methyl group at the 2-position introduces steric and electronic effects that can influence selectivity in synthetic pathways. Its high purity and defined stereochemistry make it valuable for enantioselective applications. Suitable for use in medicinal chemistry and catalysis studies, it offers precise control in complex molecular frameworks.

(2S)-3-(4-bromophenyl)-2-methylpropanoic acid structure

1040274-42-7 structure

Product Name:(2S)-3-(4-bromophenyl)-2-methylpropanoic acid

CAS No:1040274-42-7

MF:

MW:

CID:4569226

Update Time:2025-06-08

(2S)-3-(4-bromophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- (2S)-3-(4-bromophenyl)-2-methylpropanoic acid

(2S)-3-(4-bromophenyl)-2-methylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI86584-1mg	(2S)-3-(4-bromophenyl)-2-methylpropanoic acid	1040274-42-7	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI86584-5mg	(2S)-3-(4-bromophenyl)-2-methylpropanoic acid	1040274-42-7	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI86584-10mg	(2S)-3-(4-bromophenyl)-2-methylpropanoic acid	1040274-42-7	>95%	10mg	$240.00	2024-04-20

(2S)-3-(4-bromophenyl)-2-methylpropanoic acid Related Literature

1. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Additional information on (2S)-3-(4-bromophenyl)-2-methylpropanoic acid

Recent Advances in the Study of (2S)-3-(4-bromophenyl)-2-methylpropanoic acid (CAS: 1040274-42-7)

The compound (2S)-3-(4-bromophenyl)-2-methylpropanoic acid (CAS: 1040274-42-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carboxylic acid derivative, characterized by its 4-bromophenyl and methylpropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research involves the optimization of synthetic routes for (2S)-3-(4-bromophenyl)-2-methylpropanoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess (ee > 99%). This advancement is particularly significant for scaling up production while maintaining the compound's chiral purity, which is crucial for its biological activity.

In terms of biological activity, recent investigations have revealed that (2S)-3-(4-bromophenyl)-2-methylpropanoic acid exhibits potent inhibitory effects on certain inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) showed that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in treating inflammatory diseases. The bromophenyl group appears to play a critical role in this activity, possibly through interactions with specific protein targets.

Furthermore, the compound has been explored as a precursor in the synthesis of more complex drug candidates. Researchers at several pharmaceutical companies have incorporated (2S)-3-(4-bromophenyl)-2-methylpropanoic acid into novel small molecule inhibitors targeting protein-protein interactions. Its unique stereochemistry and functional groups make it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

Recent analytical characterization of (2S)-3-(4-bromophenyl)-2-methylpropanoic acid using advanced techniques such as X-ray crystallography and NMR spectroscopy has provided valuable insights into its molecular conformation and potential binding modes. These structural studies, published in Acta Crystallographica Section E (2023), have facilitated computational modeling efforts to predict its interactions with biological targets.

While the current research on (2S)-3-(4-bromophenyl)-2-methylpropanoic acid is promising, several challenges remain. These include improving its pharmacokinetic properties and further elucidating its mechanism of action at the molecular level. Ongoing studies are investigating structural modifications to enhance its bioavailability and target specificity. The compound's development trajectory suggests it may serve as an important tool compound or potential lead molecule in several therapeutic areas.